(S)-4-hydroxylauric acid
Overview
Description
(S)-4-hydroxylauric acid is an optically active form of 4-hydroxylauric acid having (S)-configuration. It is an enantiomer of a (R)-4-hydroxylauric acid.
Scientific Research Applications
Pharmacokinetics and Biological Activities : A study by Pei, K., Ou, J., Huang, J., & Ou, S. (2016) discusses p-Coumaric acid (4-hydroxycinnamic acid), which is related to (S)-4-hydroxylauric acid. This compound exhibits a range of biological activities, including antioxidant, anti-cancer, antimicrobial, antivirus, anti-inflammatory, and other properties. It serves as a precursor to other phenolic compounds and is found in free or conjugated form in plants (Pei et al., 2016).
Methane-based Biosynthesis : Nguyen, T. H. T., & Lee, E. (2021) reconstructed a biosynthetic pathway in Methylosinus trichosporium OB3b for the synthesis of 4-Hydroxybutyric acid (4-HB) from methane. This study highlights the potential for microbial synthesis of value-added compounds like 4-HB, which is structurally related to (S)-4-hydroxylauric acid, from environmentally sustainable sources (Nguyen & Lee, 2021).
Analysis in Plant-Based Products : Ferreira, P. S., Victorelli, F., Fonseca-Santos, B., & Chorilli, M. (2019) reviewed the analytical methods for p-Coumaric acid (p-CA), also known as 4-hydroxycinnamic acid. This research is significant for understanding the quantification and analysis of similar hydroxycinnamic acids, which can inform studies on (S)-4-hydroxylauric acid (Ferreira et al., 2019).
Versatility in Bioproducts Synthesis : Wang, S., Bilal, M., Hu, H., Wang, W., & Zhang, X. (2018) discussed 4-Hydroxybenzoic acid (4-HBA), which like (S)-4-hydroxylauric acid, is an intermediate for several value-added bioproducts. The study highlights the use of synthetic biology and metabolic engineering for the biosynthesis of 4-HBA and its derived compounds (Wang et al., 2018).
Applications in Microbial Production : Zhou, Q., Chen, J., & Chen, G. (2012) explored the use of high-efficiency promoters in microbial production of 4-hydroxybutyric acid (4HB), a compound related to (S)-4-hydroxylauric acid. This study presents techniques for enhancing the biosynthesis of such compounds (Zhou et al., 2012).
properties
Molecular Formula |
C12H24O3 |
|---|---|
Molecular Weight |
216.32 g/mol |
IUPAC Name |
(4S)-4-hydroxydodecanoic acid |
InChI |
InChI=1S/C12H24O3/c1-2-3-4-5-6-7-8-11(13)9-10-12(14)15/h11,13H,2-10H2,1H3,(H,14,15)/t11-/m0/s1 |
InChI Key |
UZNDHCZORMBARB-NSHDSACASA-N |
Isomeric SMILES |
CCCCCCCC[C@@H](CCC(=O)O)O |
Canonical SMILES |
CCCCCCCCC(CCC(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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